molecular formula C14H20INO B289693 2-ethyl-N-(4-iodophenyl)hexanamide

2-ethyl-N-(4-iodophenyl)hexanamide

Cat. No.: B289693
M. Wt: 345.22 g/mol
InChI Key: PEUOCYJGTOJYMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Ethyl-N-(4-iodophenyl)hexanamide is a substituted aromatic amide characterized by a hexanamide backbone with a 2-ethyl substituent and a 4-iodophenyl aromatic ring.

Properties

Molecular Formula

C14H20INO

Molecular Weight

345.22 g/mol

IUPAC Name

2-ethyl-N-(4-iodophenyl)hexanamide

InChI

InChI=1S/C14H20INO/c1-3-5-6-11(4-2)14(17)16-13-9-7-12(15)8-10-13/h7-11H,3-6H2,1-2H3,(H,16,17)

InChI Key

PEUOCYJGTOJYMW-UHFFFAOYSA-N

SMILES

CCCCC(CC)C(=O)NC1=CC=C(C=C1)I

Canonical SMILES

CCCCC(CC)C(=O)NC1=CC=C(C=C1)I

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-ethyl-N-(4-iodophenyl)hexanamide with five structurally related compounds, focusing on molecular features, synthesis, and functional properties.

Hexanamide, N-(2-iodo-4-methylphenyl)

  • Formula: C₁₃H₁₈INO
  • Molecular weight : 331.19 g/mol
  • Key differences : The iodine substituent is positioned at the ortho position of the phenyl ring, with an additional methyl group at the para position. This alters steric bulk and electronic distribution compared to the target compound’s para-iodo configuration.
  • Synthesis: Not detailed in the evidence, but structural data from NIST highlights its characterization via mass spectrometry .

2-Ethyl-N-(4-hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)hexanamide (3.26)

  • Formula : C₂₀H₃₁N₂O₂
  • Molecular weight : 331.48 g/mol
  • Key differences : Features a hydroxyl group at the para position and a pyrrolidine-methyl substituent at the meta position. The hydroxyl group enhances hydrophilicity, contrasting with the hydrophobic iodine in the target compound.
  • Synthesis : Synthesized via Mannich reaction (120°C, 16 hours) using 2-ethyl-N-(4-hydroxyphenyl)hexanamide, paraformaldehyde, and pyrrolidine in toluene. Purified via flash chromatography (61% yield) .

2-Ethyl-N-(4-hydroxy-3-(((R)-2-methylpyrrolidin-1-yl)methyl)phenyl)hexanamide (3.27)

  • Formula : C₂₁H₃₃N₂O₂
  • Molecular weight : 345.51 g/mol
  • Key differences : Incorporates a chiral (R)-2-methylpyrrolidine group at the meta position, introducing stereochemical complexity absent in the target compound.

N-(4-Acetylphenyl)hexadecanamide

  • Formula: C₂₄H₃₉NO₂
  • Molecular weight : 373.57 g/mol
  • Key differences : A hexadecanamide chain (vs. hexanamide) increases lipophilicity, while the 4-acetylphenyl group replaces iodine with a ketone, altering hydrogen-bonding capacity .

2-Ethoxy-N-(4-hydroxyphenyl)-N-methylacetamide

  • Formula: C₁₁H₁₅NO₃
  • Molecular weight : 209.24 g/mol
  • Key differences : Shorter ethoxyacetamide chain and N-methylation reduce steric hindrance compared to the target compound’s ethylhexanamide group .

Comparative Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Synthesis Yield (if available)
2-Ethyl-N-(4-iodophenyl)hexanamide C₁₄H₂₀INO 345.22* Para-iodo, ethylhexanamide N/A
N-(2-iodo-4-methylphenyl)hexanamide C₁₃H₁₈INO 331.19 Ortho-iodo, para-methyl N/A
3.26 C₂₀H₃₁N₂O₂ 331.48 Para-hydroxy, meta-pyrrolidinylmethyl 61%
3.27 C₂₁H₃₃N₂O₂ 345.51 Para-hydroxy, chiral pyrrolidine N/A
N-(4-Acetylphenyl)hexadecanamide C₂₄H₃₉NO₂ 373.57 Hexadecanamide, 4-acetylphenyl N/A
2-Ethoxy-N-(4-hydroxyphenyl)-N-methylacetamide C₁₁H₁₅NO₃ 209.24 Ethoxyacetamide, N-methyl N/A

*Calculated based on analogous compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.